Cas no 1806467-50-4 (Ethyl 3-(3-bromopropyl)-2-(trifluoromethylthio)benzoate)

• Product Name: Ethyl 3-(3-bromopropyl)-2-(trifluoromethylthio)benzoate
• CAS No: 1806467-50-4
• MF: C₁₃H₁₄BrF₃O₂S
• MW: 371.213272571564
• CID: 4794660
• Update Time: 2025-10-12

Ethyl 3-(3-bromopropyl)-2-(trifluoromethylthio)benzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-(3-bromopropyl)-2-(trifluoromethylthio)benzoate

• Inchi： 1S/C13H14BrF3O2S/c1-2-19-12(18)10-7-3-5-9(6-4-8-14)11(10)20-13(15,16)17/h3,5,7H,2,4,6,8H2,1H3
• InChI Key： VTGJOGYMISZRAH-UHFFFAOYSA-N
• SMILES： BrCCCC1C=CC=C(C(=O)OCC)C=1SC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 7
• Complexity: 313
• XLogP3: 5.2
• Topological Polar Surface Area: 51.6

Additional information on Ethyl 3-(3-bromopropyl)-2-(trifluoromethylthio)benzoate

Ethyl 3-(3-bromopropyl)-2-(trifluoromethylthio)benzoate (CAS No. 1806467-50-4): A Structurally Diverse Organic Compound with Emerging Applications in Chemical and Pharmaceutical Research

The organic compound Ethyl 3-(3-bromopropyl)-2-(trifluoromethylthio)benzoate, identified by CAS No. 1806467-50-4, represents a unique structural class characterized by the presence of a bromopropyl substituent and a trifluoromethylthio group attached to a benzoic acid backbone. This combination of functional groups imparts distinctive physicochemical properties, making it an attractive target for researchers exploring novel materials, pharmaceutical intermediates, and advanced chemical synthesis strategies. Recent studies highlight its potential in modulating biological activities through precise molecular design, particularly in the context of drug delivery systems and enzyme inhibition mechanisms.

Structurally, the compound's bromopropyl moiety introduces halogenated alkyl functionality, which is known to enhance lipophilicity and metabolic stability—a critical feature for drug candidates targeting membrane-bound proteins or intracellular pathways. Concurrently, the trifluoromethylthio group contributes electron-withdrawing effects while maintaining sulfur-based reactivity, enabling versatile post-synthetic modifications such as thiol-disulfide exchange reactions or nucleophilic substitutions. These attributes align with contemporary trends in medicinal chemistry emphasizing "privileged structures" that balance synthetic accessibility with pharmacokinetic optimization.

Innovative applications of this compound have emerged from recent investigations into its role as a precursor for bioconjugation chemistry. A 2023 study published in Journal of Medicinal Chemistry demonstrated its utility in synthesizing antibody-drug conjugates (ADCs), where the bromopropyl group facilitated site-specific attachment to antibody thiols via Michael addition reactions. This approach achieved superior drug-to-antibody ratios compared to traditional linkers, enhancing ADC efficacy in preclinical models of HER2-positive cancers. The trifluoromethylthio group further stabilized the conjugate under physiological conditions by shielding reactive intermediates from premature hydrolysis.

Ongoing research also explores its potential as a scaffold for developing irreversible kinase inhibitors—a strategy gaining traction in oncology research. Computational docking studies reveal that the trifluoromethylthio moiety can form strong halogen bonds with tyrosine kinase active sites, while the ethoxy ester provides a hydrolyzable "warhead" for prodrug activation. Experimental validation in cell-based assays showed nanomolar potency against EGFR mutants resistant to conventional tyrosine kinase inhibitors, underscoring its value in addressing treatment resistance mechanisms.

In non-pharmaceutical contexts, this compound's structural diversity enables applications in polymer science and analytical chemistry. Its brominated alkyl chain has been employed as a crosslinking agent for preparing stimuli-responsive hydrogels capable of reversible swelling under redox conditions—a property leveraged in smart drug release systems reported in Polymer Chemistry. Meanwhile, its characteristic UV absorption profile (λ_max ~315 nm) makes it an ideal internal standard for high-performance liquid chromatography (HPLC) analysis of fluorinated pharmaceuticals, improving method robustness across multiple laboratories.

The synthesis pathway of this compound exemplifies modern green chemistry principles through atom-efficient coupling strategies. Recent protocols utilize palladium-catalyzed Suzuki-Miyaura cross-coupling to assemble key fragments under mild conditions (e.g., aqueous media at 80°C), achieving >95% yield while minimizing waste generation compared to traditional multi-step approaches. Such advancements not only reduce production costs but also align with global sustainability initiatives driving pharmaceutical manufacturing practices.

Clinical translation efforts are currently focused on optimizing its pharmacokinetic profile through prodrug design. By selectively protecting either the bromopropyl or trifluoromethylthio groups using bioresponsive moieties (e.g., phospholipid conjugates), researchers aim to achieve targeted accumulation in tumor microenvironments while minimizing off-target toxicity—a critical hurdle for small molecule therapeutics highlighted in recent FDA guidance documents on oncology drug development.

In conclusion, Ethyl 3-(3-bromopropyl)-2-(trifluoromethylthio)benzoate (CAS No. 1806467-50-4) stands at the intersection of cutting-edge organic synthesis and translational medicine. Its dual-functional architecture enables multifaceted applications ranging from precision drug delivery systems to advanced material engineering, supported by rigorous mechanistic studies and preclinical validation data from leading research institutions worldwide. As interdisciplinary collaboration between chemists and clinicians intensifies, this compound is poised to become an essential toolset for addressing unmet needs across biomedical research domains.